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Compound of Interest

Compound Name: Ammonium trifluoroacetate

Cat. No.: B7768052

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and hazards associated with
ammonium trifluoroacetate (ATFA). The information is intended for professionals in research
and development who may work with this compound.

Chemical and Physical Properties

Ammonium trifluoroacetate is a white crystalline solid.[1] It is the ammonium salt of
trifluoroacetic acid (TFA). Due to the strong electron-withdrawing nature of the trifluoromethyl
group, the trifluoroacetate anion is stabilized, making TFA a much stronger acid than acetic
acid.[2][3] This property is important to consider in its handling and reactivity.

Table 1: Physical and Chemical Properties of Ammonium Trifluoroacetate
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Property Value References
CAS Number 3336-58-1 [4]

Molecular Formula C2H4F3NO2 [41[5]
Molecular Weight 131.05 g/mol [5]
Appearance White crystalline solid [1]

Melting Point 123-125 °C [4]

Water Solubility

0.1 g/mLat?25°C

[4]

Flash Point

Not applicable

[4]

Hazard Identification and Classification

Ammonium trifluoroacetate is classified as a hazardous substance. The primary hazards are

related to irritation of the skin, eyes, and respiratory system.[6][7]

Table 2: GHS Hazard Classification for Ammonium Trifluoroacetate

Hazard Class Category Hazard Statement References
Skin H315: Causes skin
: o Category 2 N [6]7]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
L Category 2A N [6][7]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 ) o [61[7]
respiratory irritation
Exposure)

Toxicology and Health Effects

While extensive toxicological data for ammonium trifluoroacetate is not available, the primary

health concerns are associated with its irritant properties.[5][6] The toxicity of the
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trifluoroacetate (TFA) anion has been studied more broadly, often in the context of it being a
metabolite of certain fluorinated compounds.[8][9]

e Acute Effects: Direct contact can cause irritation to the skin and serious irritation to the eyes.
[6] Inhalation of dust may lead to respiratory tract irritation.[5][6]

e Chronic Effects: There is no data available to indicate that ammonium trifluoroacetate is
carcinogenic, mutagenic, or a reproductive toxin.[5][6]

» Systemic Toxicity: While trifluoroacetic acid is structurally similar to hydrofluoric acid (HF), it
does not appear to cause the same systemic toxicity, such as electrolyte abnormalities
(hypocalcemia, hypomagnesemia) that can lead to cardiac dysrhythmias.[10] However, as
with any chemical, ingestion of large quantities could potentially lead to adverse systemic
effects.[11]

Table 3: Toxicological Data Summary

Metric Value Species Route References
LD50 (Oral) No data available - - [6]
LD50 (Dermal) No data available - - [6]
LC50 (Inhalation)  No data available - - [6]

Experimental Protocols and Safe Handling

Proper handling procedures are crucial to minimize exposure and ensure a safe working
environment.

Engineering Controls

e Work should be conducted in a well-ventilated area.[5][7]
o For procedures that may generate dust, a fume hood should be used.[5]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[7][12]
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Personal Protective Equipment (PPE)

A risk assessment should be conducted for any procedure involving ammonium
trifluoroacetate to determine the appropriate level of PPE.

o Eye Protection: Chemical safety goggles or glasses are mandatory.[4][12]

e Hand Protection: Wear suitable chemical-resistant gloves. Gloves should be inspected
before use and disposed of properly after handling the substance.[4]

» Skin and Body Protection: A lab coat or other protective clothing should be worn.[11]

» Respiratory Protection: If dust is generated and engineering controls are not sufficient, a
NIOSH-approved respirator (such as a type N95) should be used.[5]

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.[6]

¢ Do not breathe dust.[5]

e Wash hands thoroughly after handling the compound.[6]

o Contaminated clothing should be removed and washed before reuse.[6]
First Aid Measures

In the event of exposure, immediate action is necessary.

 Inhalation: Move the person to fresh air. If breathing is difficult or they feel unwell, seek
medical attention.[5][6]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
plenty of water. If skin irritation occurs, get medical advice.[4][6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing. If eye irritation persists, seek immediate
medical attention from an ophthalmologist.[4][6]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water and have the victim drink one or
two glasses of water. Never give anything by mouth to an unconscious person. Seek
immediate medical advice.[4][5]

Storage and Disposal
Storage

o Store in a cool, dry, and well-ventilated place.[6][12]

o Keep the container tightly closed to prevent moisture absorption as the material can be
hygroscopic.[4][12]

o Store locked up.[6]

e Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong
bases.[6][12]

Disposal

o Disposal of ammonium trifluoroacetate must be in accordance with all applicable federal,
state, and local regulations.[6]

e Do not mix with other waste.[6]
« Surplus and non-recyclable solutions should be offered to a licensed disposal company.[5]

o Contaminated packaging should be handled and disposed of as the product itself.[5][6]

Accidental Release Measures

e Personal Precautions: Evacuate the area. Avoid substance contact and inhalation of dust.
Ensure adequate ventilation.[4][5]

» Environmental Precautions: Prevent the product from entering drains.[5][6]

o Containment and Cleanup: For dry spills, carefully sweep up or scoop the material without
creating dust. Place it in a suitable, closed container for disposal. Clean the affected area
thoroughly.[4][5]
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Visualized Workflows and Relationships
Hazard Mitigation Workflow

This diagram illustrates the logical flow from hazard identification to the implementation of
control measures.
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Caption: Logical workflow for hazard mitigation.

First-Aid Response Protocol

This diagram outlines the immediate actions to be taken in case of different types of exposure
to ammonium trifluoroacetate.
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Caption: First-aid response for various exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ammonium Trifluoroacetate: A Technical Guide to
Safety, Handling, and Hazards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7768052#safety-handling-and-hazards-of-
ammonium-trifluoroacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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